Cas no 29030-16-8 (a-Amanitin,3-[(3R)-3-methyl-L-homoserine]-4-(2-mercapto-6-methoxy-L-tryptophan)-)

• Product Name: a-Amanitin,3-[(3R)-3-methyl-L-homoserine]-4-(2-mercapto-6-methoxy-L-tryptophan)-
• CAS No: 29030-16-8
• MF: C₃₉H₅₄N₁₀O₁₃S
• MW: 902.970267772675
• CID: 264400
• PubChem ID: 161618
• Update Time: 2025-04-19

a-Amanitin,3-[(3R)-3-methyl-L-homoserine]-4-(2-mercapto-6-methoxy-L-tryptophan)- Chemical and Physical Properties

Names and Identifiers

• a-Amanitin,3-[(3R)-3-methyl-L-homoserine]-4-(2-mercapto-6-methoxy-L-tryptophan)-
• 5-[(8S,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-1,2-dihydropyrazol-3-one
• O-Methyl-demethyl gamma-amanitin
• 2-[34-butan-2-yl-8-hydroxy-13-(1-hydroxypropan-2-yl)-22-methoxy-2,5,11,14,27,30,33,36,39-nonaoxo-27lambda4-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetamide
• 2-Methyl-demethyl gamma-amanitin
• alpha-Amanitin, 3-(4-hydroxyvaline)-4-(2-mercapto-6-methoxy-L-tryptophan)-
• Methyl-dehydroxymethyl-alpha-amanitin
• 29030-16-8

• Inchi： 1S/C39H54N10O13S/c1-5-17(2)31-36(58)42-12-29(53)43-26-16-63(61)38-22(21-7-6-20(62-4)9-23(21)46-38)10-24(33(55)41-13-30(54)47-31)44-37(59)32(18(3)15-50)48-35(57)27-8-19(51)14-49(27)39(60)25(11-28(40)52)45-34(26)56/h6-7,9,17-19,24-27,31-32,46,50-51H,5,8,10-16H2,1-4H3,(H2,40,52)(H,41,55)(H,42,58)(H,43,53)(H,44,59)(H,45,56)(H,47,54)(H,48,57)
• InChI Key： PUHXEOFNJOLESC-UHFFFAOYSA-N
• SMILES： S1(C2=C(C3C=CC(=CC=3N2)OC)CC2C(NCC(NC(C(NCC(NC(C1)C(NC(CC(N)=O)C(N1CC(CC1C(NC(C(N2)=O)C(C)CO)=O)O)=O)=O)=O)=O)C(C)CC)=O)=O)=O

Computed Properties

• Exact Mass: 902.35925299g/mol
• Monoisotopic Mass: 902.35925299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 63
• Rotatable Bond Count: 7
• Complexity: 1810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 369Ų